Cas no 1806948-85-5 (6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1806948-85-5
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4876196
• Update Time: 2025-06-10

6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)6-5(8(14)15)4(11)1-3(2-12)13-6/h1,7H,(H,14,15)
• InChI Key： MXKSDNFNXSOFIZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)N=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Recent Advances in the Application of 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1806948-85-5) in Chemical Biology and Pharmaceutical Research

6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1806948-85-5) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features, including the presence of a reactive iodo group, a cyano substituent, and a difluoromethyl group. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds targeting various diseases, particularly in the areas of oncology and infectious diseases. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

One of the most significant advancements in the use of 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid is its incorporation into the synthesis of kinase inhibitors. Recent publications have demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which play critical roles in cancer progression. The compound's iodo group allows for efficient cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds. For instance, researchers have successfully employed Suzuki-Miyaura and Sonogashira coupling reactions to generate libraries of potent kinase inhibitors with improved selectivity profiles.

In addition to its role in kinase inhibitor development, 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid has shown promise in the design of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a precursor for novel compounds targeting the RNA-dependent RNA polymerase (RdRp) of emerging viruses. The difluoromethyl group was found to enhance metabolic stability, while the cyano group contributed to favorable binding interactions with the viral enzyme. These findings underscore the compound's potential in addressing unmet medical needs in antiviral therapy.

The compound's mechanism of action has been further elucidated through recent structural biology studies. X-ray crystallography analyses have revealed that derivatives of 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid can induce conformational changes in target proteins, leading to allosteric inhibition. This property has been particularly valuable in targeting protein-protein interactions that were previously considered undruggable. Moreover, the introduction of fluorine atoms has been shown to improve pharmacokinetic properties, including membrane permeability and metabolic stability.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 publication in Organic Letters described a novel photoredox-catalyzed functionalization protocol that enables the selective modification of the pyridine ring under mild conditions. This advancement has opened new avenues for the rapid generation of structurally diverse analogs for structure-activity relationship studies. Additionally, flow chemistry approaches have been successfully applied to scale up the production of key intermediates derived from this building block.

From a therapeutic perspective, several derivatives of 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid have entered preclinical evaluation. Notably, a series of compounds targeting inflammatory pathways have shown promising results in animal models of autoimmune diseases. The unique electronic properties imparted by the difluoromethyl and cyano groups appear to modulate immune responses through novel mechanisms, offering potential advantages over existing therapies in terms of specificity and reduced side effects.

In conclusion, 6-Cyano-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1806948-85-5) continues to be a valuable scaffold in drug discovery and chemical biology. Recent research has expanded its applications across multiple therapeutic areas and provided deeper insights into its molecular interactions. As synthetic methodologies advance and our understanding of its biological activities grows, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Future research directions may include exploration of its use in targeted protein degradation and the development of covalent inhibitors.